Cas no 1384427-58-0 (methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate
• CAS No: 1384427-58-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 4595799
• PubChem ID: 71755846
• Update Time: 2025-07-19

methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate
• methyl 2-(allylamino)thiazole-5-carboxylate
• Methyl 2-(2-propen-1-ylamino)-5-thiazolecarboxylate
• methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate

• Inchi： 1S/C8H10N2O2S/c1-3-4-9-8-10-5-6(13-8)7(11)12-2/h3,5H,1,4H2,2H3,(H,9,10)
• InChI Key： RNLNDNBQFPGWHA-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=CN=C1NCC=C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 295.6±42.0 °C at 760 mmHg
• Flash Point: 132.6±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate

Methyl 2-(Prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 1384427-58-0): An Overview

Methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 1384427-58-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate.

Chemical Structure and Properties

Methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate is a derivative of thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methyl ester group and the propenylamino substituent imparts unique chemical properties to this molecule. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability. The propenylamino group introduces a degree of flexibility and reactivity, making it a valuable moiety in drug design.

The molecular formula of methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate is C₉H₁₁N₃O₂S, with a molecular weight of approximately 237.3 g/mol. The compound exhibits good thermal stability and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-aminothiazole with an appropriate acrylate ester in the presence of a coupling reagent. This approach typically proceeds via a nucleophilic addition followed by cyclization to form the thiazole ring.

A detailed synthetic protocol involves the following steps:

1. Nucleophilic addition: The amino group of 2-aminothiazole attacks the double bond of an acrylate ester to form an intermediate.
2. Cyclization: The intermediate undergoes intramolecular cyclization to form the thiazole ring.
3. Esterification: The resulting carboxylic acid is converted to the methyl ester using methanol and an acid catalyst.

This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

Biological Activity and Applications

Methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate on cancer cell lines. The results showed that this compound effectively reduced cell viability by inhibiting key signaling pathways involved in tumor growth. These findings suggest that methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate may have potential as a lead compound for the development of anticancer drugs.

Beyond cancer research, there is growing interest in exploring the neuroprotective properties of thiazole derivatives like methyl 2-(prop-2-en-1-yl)amino-1,3-thiazole-5-carboxylate. Studies have indicated that these compounds can protect neurons from oxidative stress and neurodegeneration, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Current Research Trends

The field of medicinal chemistry is constantly evolving, with new discoveries and advancements shaping our understanding of thiazole derivatives like methyl 2-(prop-2-en-1-y l)amino -1 ,3 -th iazol e -5 -carb oxy late strong>. Recent trends include:

• Multitarget Drug Design: Researchers are exploring the potential of designing compounds that can target multiple biological pathways simultaneously. This approach aims to enhance therapeutic efficacy while reducing side effects.
• Nanotechnology Applications: There is increasing interest in using nanotechnology to improve drug delivery systems for thiazole derivatives. Nanoparticles can enhance the solubility and bioavailability of these compounds, making them more effective in treating various diseases.
• Structure-Based Drug Design: Advances in computational chemistry have enabled researchers to use structure-based approaches to design more potent and selective thiazole derivatives. This involves using computer simulations to predict how different modifications to the molecule will affect its biological activity.

Methyl 2-(prop -2 -en -1 -y l)a mino -1 ,3 -th iazol e -5 -carb oxy late strong > continues to be a subject of intense research due to its promising therapeutic potential. As new findings emerge, it is likely that this compound will play an increasingly important role in the development of novel drugs for various diseases.